Cas no 82535-26-0 (3-benzylbenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate)

• Product name: 3-benzylbenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• CAS No: 82535-26-0
• MF: C₂₄H₂₈O₂
• MW: 348.47792
• CID: 1806147
• PubChem ID: 158156

3-benzylbenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• 3-benzylbenzyl (1R,3R)-2,2-dimethyl-3-(2-methylprop-1-en-1-yl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 2,2-dimethyl-3-(2-methyl-1-propenyl)-, (3-(phenylmethyl)phenyl)methyl ester, (1R,3R)-
• DTXSID40231831
• 82535-26-0

• Inchi： InChI=1S/C24H28O2/c1-17(2)13-21-22(24(21,3)4)23(25)26-16-20-12-8-11-19(15-20)14-18-9-6-5-7-10-18/h5-13,15,21-22H,14,16H2,1-4H3/t21-,22+/m1/s1
• InChI Key： MTGNXZUVWYYHBB-YADHBBJMSA-N
• SMILES： CC(=CC1C(C1(C)C)C(=O)OCC2=CC=CC(=C2)CC3=CC=CC=C3)C

Computed Properties

• Exact Mass: 348.208930132g/mol
• Monoisotopic Mass: 348.208930132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 7.4